Cas no 380196-74-7 (1-formylnaphthalen-2-yl 3-nitrobenzoate)

• Product Name: 1-formylnaphthalen-2-yl 3-nitrobenzoate
• CAS No: 380196-74-7
• MF: C₁₈H₁₁NO₅
• MW: 321.283644914627
• CID: 3085233
• PubChem ID: 804803
• Update Time: 2025-07-01

1-formylnaphthalen-2-yl 3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 1-formyl-2-naphthyl 3-nitrobenzoate
• 1-formylnaphthalen-2-yl 3-nitrobenzoate
• 380196-74-7
• CS-0218451
• 3-Nitro-benzoic acid 1-formyl-naphthalen-2-yl ester
• STL026316
• SR-01000250808
• SR-01000250808-1
• 1-formylnaphthalen-2-yl3-nitrobenzoate
• (1-formylnaphthalen-2-yl) 3-nitrobenzoate
• Oprea1_461490
• AKOS000115347
• 2-[(3-Nitrobenzoyl)oxy]-1-naphthalenecarboxaldehyde
• Oprea1_867424
• EN300-01024
• Z56813245

• Inchi： 1S/C18H11NO5/c20-11-16-15-7-2-1-4-12(15)8-9-17(16)24-18(21)13-5-3-6-14(10-13)19(22)23/h1-11H
• InChI Key： RZYSYAIQDLKLNG-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C=1)[N+](=O)[O-])=O)C1=CC=C2C=CC=CC2=C1C=O

Computed Properties

• Exact Mass: 321.06372245Da
• Monoisotopic Mass: 321.06372245Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 89.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 1-formylnaphthalen-2-yl 3-nitrobenzoate

Chemical Profile of 1-formylnaphthalen-2-yl 3-nitrobenzoate (CAS No. 380196-74-7)

1-formylnaphthalen-2-yl 3-nitrobenzoate, with the chemical identifier CAS No. 380196-74-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications in drug development and advanced material synthesis.

The molecular structure of 1-formylnaphthalen-2-yl 3-nitrobenzoate consists of a naphthalene ring substituted at the 2-position with a formyl group, linked to a benzoate moiety at the 3-position, which is further nitro-substituted. This arrangement imparts distinct electronic and steric properties to the molecule, making it an intriguing subject for researchers exploring novel synthetic pathways and functional materials. The presence of both the formyl and nitro functional groups provides multiple sites for chemical modification, enabling the synthesis of a diverse array of derivatives with tailored properties.

In recent years, there has been growing interest in the exploration of heterocyclic compounds as pharmacophores due to their structural complexity and biological activity. 1-formylnaphthalen-2-yl 3-nitrobenzoate fits well within this category, as it combines the aromatic stability of the naphthalene core with the reactivity of the formyl and nitro groups. Such structural features have been leveraged in the design of novel therapeutic agents targeting various biological pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for further development in medicinal chemistry.

One of the most compelling aspects of 1-formylnaphthalen-2-yl 3-nitrobenzoate is its role as a versatile building block in organic synthesis. The formyl group can participate in condensation reactions to form Schiff bases, while the nitro group can be reduced to an amine or further functionalized through electrophilic aromatic substitution reactions. These reactivity patterns have been exploited in the synthesis of complex molecules, including natural product analogs and bioactive scaffolds. The benzoate moiety also contributes to the molecule's solubility and bioavailability, which are critical factors in drug design.

Advances in computational chemistry have further enhanced the utility of 1-formylnaphthalen-2-yl 3-nitrobenzoate by enabling rapid screening of its potential applications. Molecular modeling studies have revealed that this compound may interact with specific biological targets through hydrogen bonding and hydrophobic interactions, providing insights into its mechanism of action. These computational approaches have been complemented by experimental investigations, which have validated many of these predictions and provided additional data on the compound's physicochemical properties.

The pharmaceutical industry has shown particular interest in exploring 1-formylnaphthalen-2-yl 3-nitrobenzoate as a precursor for drug candidates targeting neurological disorders, inflammatory conditions, and infectious diseases. Preliminary studies have indicated that certain derivatives of this compound may modulate neurotransmitter release or inhibit inflammatory cytokine production, suggesting their potential as therapeutic agents. Additionally, its structural motif has been incorporated into materials designed for photodynamic therapy and other advanced medical applications.

In materials science, 1-formylnaphthalen-2-yl 3-nitrobenzoate has found applications in the development of organic semiconductors and light-emitting diodes (OLEDs). The conjugated system provided by its aromatic rings enhances electron delocalization, making it suitable for use in electronic devices. Researchers have also explored its potential as a precursor for polymers with enhanced mechanical strength and thermal stability, which could find applications in aerospace and automotive industries.

The synthesis of 1-formylnaphthalen-2-yl 3-nitrobenzoate presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step processes that require careful control over reaction conditions to ensure high yield and purity. However, recent innovations in catalytic methods have simplified some of these steps, making large-scale production more feasible. These advancements have not only improved efficiency but also reduced waste generation, aligning with growing environmental concerns in chemical manufacturing.

Future research directions for 1-formylnaphthalen-2-yl 3-nitrobenzoate include exploring its role in green chemistry initiatives. By optimizing synthetic protocols to minimize solvent use and energy consumption, scientists can develop more sustainable methods for producing this compound. Additionally, investigating its behavior under different environmental conditions may uncover new applications or improve existing ones. Collaborative efforts between academia and industry are essential to translate these findings into practical solutions that benefit society.

In conclusion,1-formylnaphthalen-2-yl 3-nitrobenzoate (CAS No. 380196-74-7) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it a valuable tool for pharmaceutical research, materials science applications, and synthetic chemistry innovation. As our understanding of its properties continues to grow,1-formylnaphthalen-2-yl 3-nitrobenzoate is likely to play an increasingly important role in advancing scientific discovery and technological development.